Cas no 29096-99-9 ((E)-Methyl 2-Cyano-3-ethoxyacrylate)

• Product Name: (E)-Methyl 2-Cyano-3-ethoxyacrylate
• CAS No: 29096-99-9
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 287867
• PubChem ID: 3003991
• Update Time: 2025-10-19

(E)-Methyl 2-Cyano-3-ethoxyacrylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-ethoxyacrylate
• (E)-METHYL 2-CYANO-3-ETHOXYACRYLATE
• 2-Propenoic acid,2-cyano-3-ethoxy-, methyl ester
• methyl 2-cyano-3-ethoxyprop-2-enoate
• 2-Cyano-3-ethoxyacrylic acid methyl ester
• 2-Cyano-3-ethoxypropenoic acid methyl ester
• 3-Aethoxy-2-cyan-acrylsaeure-methylester
• 3-ethoxy-2-cyano-acrylic acid methyl ester
• ethoxymethylenemethylcyanoacetate
• methyl 2-ethoxymethylidene-2-cyanoacetate
• Methyl 3-ethoxy-2-cyanoacrylate
• methyl ethoxymethylenecyanoacetate
• Methyl 2-(ethoxymethylene)-2-cyanoacetate
• Methyl cyano(ethoxymethylene)acetate
• Methyl cyano(ethoxymethylidene)acetate
• NSC 522188
• NSC 617607
• 2-Propenoic acid, 2-cyano-3-ethoxy-, methyl ester, (2E)-
• CS-0322575
• W-107003
• SCHEMBL18073237
• methyl (E)-2-cyano-3-ethoxy-prop-2-enoate
• AS-44983
• NSC522188
• Acrylic acid, 2-cyano-3-ethoxy-, methyl ester
• InChI=1/C7H9NO3/c1-3-11-5-6(4-8)7(9)10-2/h5H,3H2,1-2H3/b6-5
• 71363-39-8
• 2-Propenoic acid, 2-cyano-3-ethoxy-, methyl ester, (E)-
• 2-Propenoic acid, 2-cyano-3-ethoxy-, methyl ester
• NSC617607
• AB9677
• Methyl (2E)-2-cyano-3-ethoxy-2-propenoate
• Methyl (E)-2-cyano-3-ethoxyacrylate
• MFCD00087470
• A819765
• methyl (E)-2-cyano-3-ethoxyprop-2-enoate
• EINECS 249-432-3
• 140665-75-4
• 2-Cyano-3-ethoxy-2-propenoic acid methyl ester
• (E)-METHYL2-CYANO-3-ETHOXYACRYLATE
• 29096-99-9
• NSC-522188
• BCP04310
• 763TSD3BD5
• AKOS006272693
• FYXVHJJZGRTONS-AATRIKPKSA-N
• (E)-Methyl 2-Cyano-3-ethoxyacrylate

• Inchi： 1S/C7H9NO3/c1-3-11-5-6(4-8)7(9)10-2/h5H,3H2,1-2H3/b6-5+
• InChI Key： FYXVHJJZGRTONS-AATRIKPKSA-N
• SMILES： O(/C=C(\C#N)/C(=O)OC)CC

Computed Properties

• Exact Mass: 155.05800
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.102±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 99 ºC (0.3 Torr)
• Flash Point: 116.9±8.4 ºC,
• Refractive Index: 1.449
• Solubility: Slightly soluble (22 g/l) (25 º C),
• PSA: 59.32000
• LogP: 0.60338

Additional information on (E)-Methyl 2-Cyano-3-ethoxyacrylate

Comprehensive Analysis of (E)-Methyl 2-Cyano-3-ethoxyacrylate (CAS No. 29096-99-9): Properties, Applications, and Industry Trends

(E)-Methyl 2-Cyano-3-ethoxyacrylate (CAS 29096-99-9) is a versatile cyanoacrylate ester widely recognized in organic synthesis and specialty chemical industries. This compound, characterized by its α,β-unsaturated ester structure, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material research. Its electron-withdrawing cyano group and ethoxyacrylate moiety enable unique reactivity patterns, making it indispensable for Michael additions, cyclization reactions, and heterocycle synthesis.

Recent advancements in green chemistry have spotlighted 29096-99-9 due to its role in sustainable synthesis routes. Researchers are exploring its use in catalyzed asymmetric reactions, aligning with the global demand for eco-friendly chemical processes. A 2023 study highlighted its efficiency in photo-redox catalysis, reducing energy consumption by 40% compared to traditional methods—a topic frequently searched in AI-driven chemical databases.

The compound’s physicochemical properties further enhance its industrial appeal. With a molecular weight of 169.16 g/mol and optimal solubility in polar aprotic solvents like DMF and acetonitrile, it facilitates high-yield transformations. Analytical techniques such as HPLC and GC-MS are commonly employed for purity verification, addressing quality concerns raised in pharmaceutical forums and patent filings.

Market trends reveal growing demand for (E)-Methyl 2-Cyano-3-ethoxyacrylate in API manufacturing, particularly for kinase inhibitors and antiviral agents. Its compatibility with continuous flow chemistry systems—a trending topic in process optimization—has been documented in recent ACS Publications. Additionally, its derivatization potential for bioactive scaffolds aligns with searches for "next-gen drug intermediates" in scientific engines.

Safety profiles of CAS 29096-99-9 adhere to standard laboratory handling protocols, with emphasis on PPE and ventilation. Regulatory databases like REACH and PubChem provide updated toxicological data, ensuring compliance with global chemical regulations—a key concern for procurement specialists. Storage recommendations (-20°C under inert atmosphere) are frequently queried in chemical logistics forums.

Future prospects include its integration into AI-aided molecular design platforms, where predictive algorithms exploit its steric and electronic parameters. As industries prioritize cost-effective scaling, 29096-99-9 remains pivotal for innovations in crop protection chemicals and OLED materials—topics dominating academic search trends in 2024.